Cas no 54110-95-1 ((1-(ethoxycarbonyl)-propyl)-triphenylphosphonium bromide)

• Product Name: (1-(ethoxycarbonyl)-propyl)-triphenylphosphonium bromide
• CAS No: 54110-95-1
• MF: C₂₄H₂₆BrO₂P
• MW: 457.339807033539
• CID: 939762
• PubChem ID: 23507790
• Update Time: 2025-04-19

(1-(ethoxycarbonyl)-propyl)-triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (1-(ethoxycarbonyl)-propyl)-triphenylphosphonium bromide
• (1-ethoxy-1-oxobutan-2-yl)-triphenylphosphanium,bromide
• Triphenyl-n-propylphosphonium-bromid
• (1-Ethoxy-1-oxobutan-2-yl)triphenylphosphonium bromide
• 54110-95-1
• (1-Ethoxy-1-oxobutan-2-yl)triphenylphosphoniumbromide
• SCHEMBL4682937
• (1-(Ethoxycarbonyl)propyl)triphenylphosphonium bromide
• (1-Ethoxy-1-oxobutan-2-yl)(triphenyl)phosphanium bromide
• (1-ethoxy-1-oxobutan-2-yl)-triphenylphosphanium;bromide
• DTXSID40634606

• Inchi： 1S/C24H26O2P.BrH/c1-3-23(24(25)26-4-2)27(20-14-8-5-9-15-20,21-16-10-6-11-17-21)22-18-12-7-13-19-22;/h5-19,23H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： XVSDFVOJPBYCFG-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C(C(=O)OCC)CC

Computed Properties

• Exact Mass: 456.08500
• Monoisotopic Mass: 456.08538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 400
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 39.89000
• LogP: 1.32620